Cas no 1605305-35-8 (4-Bromo-2-iodobenzenethiol)

• Product Name: 4-Bromo-2-iodobenzenethiol
• CAS No: 1605305-35-8
• MF: C₆H₄BrIS
• MW: 314.969431877136
• CID: 6779137
• PubChem ID: 91874038
• Update Time: 2024-04-10

4-Bromo-2-iodobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-iodobenzenethiol
• 1605305-35-8
• 4-Bromo-2-iodobenzenethiol

• Inchi： 1S/C6H4BrIS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• InChI Key： KBOLFGYIEBNERC-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1S)Br

Computed Properties

• Exact Mass: 313.82618g/mol
• Monoisotopic Mass: 313.82618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų